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Compound of Interest

Compound Name: tert-butyl butanoate

Cat. No.: B3395247 Get Quote

This technical guide provides a comprehensive overview of tert-butyl butanoate, including its

nomenclature, physicochemical properties, and detailed experimental protocols for its synthesis

and analysis. This document is intended for researchers, scientists, and professionals in the

fields of chemistry and drug development.

Nomenclature
The standard IUPAC name for the compound is tert-butyl butanoate.[1] It is also known by

several synonyms, which are listed below:

tert-Butyl butyrate[1][2][3][4]

Butanoic acid, 1,1-dimethylethyl ester[1][2][3][4]

Butyric acid, tert-butyl ester[4]

Physicochemical Properties
The key physical and chemical properties of tert-butyl butanoate are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₈H₁₆O₂ [1][3][5]

Molecular Weight 144.21 g/mol [1][3][5]

Boiling Point 143.6 °C at 760 mmHg [3]

Density 0.878 g/cm³ [3]

Flash Point 39.1 °C [3]

Refractive Index 1.412 [3]

Vapor Pressure 5.3 mmHg at 25°C [3]

Solubility

Limited solubility in water,

miscible with organic solvents

like ethanol and diethyl ether.

[4]

Appearance
Colorless to pale yellow liquid

with a fruity odor.[4]

Logical Relationship Diagram
The following diagram illustrates the nomenclature and classification of tert-butyl butanoate.
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tert-Butyl Butanoate

IUPAC Name:
tert-butyl butanoate Synonyms Classification:

Ester

tert-Butyl butyrate Butanoic acid, 1,1-dimethylethyl ester Butyric acid, tert-butyl ester
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Start: Mix tert-butyl alcohol,
base, and ether

Add Butanoyl Chloride
(dropwise, with cooling)

Reflux for 2 hours

Aqueous Workup:
Wash with HCl, H₂O, NaHCO₃

Dry organic layer
(anhydrous Na₂SO₄)

Purification:
Fractional Distillation

Product:
tert-Butyl Butanoate
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Start: Prepare Standards
and Sample Solutions

Set up GC-FID Parameters
(Temperatures, Flow Rate)

Inject Standards and Sample
into GC

Acquire Chromatograms

Qualitative Analysis:
Compare Retention Times

Quantitative Analysis:
Generate Calibration Curve

and Determine Concentration

End: Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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